Cas no 35202-25-6 (5-(4-chlorophenyl)pyrimidin-4-amine)

5-(4-Chlorophenyl)pyrimidin-4-amine is a chlorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a 4-chlorophenyl substituent, enhances stability and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The amine group at the 4-position allows for further functionalization, enabling diversification in drug discovery. This compound exhibits potential as a building block for kinase inhibitors and other therapeutic agents due to its rigid aromatic framework and electron-withdrawing properties. High purity and consistent performance under synthetic conditions make it a reliable choice for industrial and academic applications. Its compatibility with cross-coupling reactions further broadens its synthetic utility.
5-(4-chlorophenyl)pyrimidin-4-amine structure
35202-25-6 structure
Product Name:5-(4-chlorophenyl)pyrimidin-4-amine
CAS No:35202-25-6
MF:C10H8ClN3
MW:205.643620491028
MDL:MFCD00238992
CID:295458
PubChem ID:2735804
Update Time:2025-06-20

5-(4-chlorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,5-(4-chlorophenyl)-
    • 5-(4-CHLOROPHENYL)PYRIMIDIN-4-AMINE
    • 4-Amino-5-p-chlorphenyl-pyrimidin
    • AKOS009158897
    • DTXSID901294522
    • IDI1_012958
    • 4-Amino-5-(4-chlorophenyl)pyrimidine
    • PS-6023
    • 5-(4-chlorophenyl)pyrimidin-4-amine, AldrichCPR
    • MLS001111240
    • 5-(4-Chlorophenyl)-4-pyrimidinamine
    • SMR000458000
    • 352002-25-6
    • SR-01000634599-1
    • CHEMBL1497059
    • MFCD00238992
    • HMS2777K15
    • Maybridge3_001571
    • CS-0106619
    • Oprea1_548818
    • SCHEMBL2424040
    • F2113-0339
    • HMS1435H09
    • FT-0619648
    • CCG-44783
    • EN300-65465
    • 5-(4-Chlorophenyl)pyrimidine-4-amine
    • 35202-25-6
    • SB57970
    • D76656
    • Z1020823294
    • 5-(4-chlorophenyl)pyrimidin-4-amine
    • MDL: MFCD00238992
    • Inchi: 1S/C10H8ClN3/c11-8-3-1-7(2-4-8)9-5-13-6-14-10(9)12/h1-6H,(H2,12,13,14)
    • InChI Key: KGDRSRGXGBIWDQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CN=CN=C1N

Computed Properties

  • Exact Mass: 205.04100
  • Monoisotopic Mass: 205.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.323
  • Melting Point: 195-197°C
  • Boiling Point: 375.3°C at 760 mmHg
  • Flash Point: 180.8°C
  • Refractive Index: 1.642
  • PSA: 51.80000
  • LogP: 2.96040
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(4-chlorophenyl)pyrimidin-4-amine Security Information

5-(4-chlorophenyl)pyrimidin-4-amine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-chlorophenyl)pyrimidin-4-amine Pricemore >>

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